Cas no 1158736-03-8 (N-Methyl-N-(methylsulfonyl)-β-alanine)
N-Methyl-N-(methylsulfonyl)-β-alanine Chemical and Physical Properties
Names and Identifiers
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- 3-(N-Methylmethylsulfonamido)propanoic acid
- N-Methyl-N-(methylsulfonyl)-beta-alanine
- 3-(Methanesulfonyl-methyl-amino)-propanoic acid
- 3-(Methanesulfonyl-methyl-amino)-propionic acid
- 3-(N-methylmethanesulfonamido)propanoic acid
- Ambcb4033289
- BB 0241002
- I14-28883
- KB-95377
- MolPort-008-154-177
- AKOS005173601
- EN300-132523
- N-(Methanesulfonyl)-N-methyl-beta-alanine
- DTXSID50653565
- ALBB-012410
- LS-03891
- 3-[methyl(methylsulfonyl)amino]propanoic acid
- MFCD11934935
- beta-alanine, N-methyl-N-(methylsulfonyl)-
- G21975
- 1158736-03-8
- N-Methyl-N-(methylsulfonyl)-β-alanine
-
- MDL: MFCD11934935
- Inchi: 1S/C5H11NO4S/c1-6(11(2,9)10)4-3-5(7)8/h3-4H2,1-2H3,(H,7,8)
- InChI Key: VEJPQJKBENJNFK-UHFFFAOYSA-N
- SMILES: S(C)(N(C)CCC(=O)O)(=O)=O
Computed Properties
- Exact Mass: 181.04087901g/mol
- Monoisotopic Mass: 181.04087901g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 83.1Ų
N-Methyl-N-(methylsulfonyl)-β-alanine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M334753-10mg |
N-Methyl-N-(methylsulfonyl)-β-alanine |
1158736-03-8 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M334753-50mg |
N-Methyl-N-(methylsulfonyl)-β-alanine |
1158736-03-8 | 50mg |
$ 70.00 | 2022-06-03 | ||
| TRC | M334753-100mg |
N-Methyl-N-(methylsulfonyl)-β-alanine |
1158736-03-8 | 100mg |
$ 95.00 | 2022-06-03 | ||
| abcr | AB266497-500 mg |
N-Methyl-N-(methylsulfonyl)-beta-alanine |
1158736-03-8 | 500MG |
€254.60 | 2023-01-25 | ||
| abcr | AB266497-1 g |
N-Methyl-N-(methylsulfonyl)-beta-alanine |
1158736-03-8 | 1g |
€322.50 | 2023-04-26 | ||
| Enamine | EN300-132523-0.05g |
3-(N-methylmethanesulfonamido)propanoic acid |
1158736-03-8 | 95% | 0.05g |
$54.0 | 2023-06-06 | |
| Enamine | EN300-132523-0.1g |
3-(N-methylmethanesulfonamido)propanoic acid |
1158736-03-8 | 95% | 0.1g |
$80.0 | 2023-06-06 | |
| Enamine | EN300-132523-0.25g |
3-(N-methylmethanesulfonamido)propanoic acid |
1158736-03-8 | 95% | 0.25g |
$114.0 | 2023-06-06 | |
| Enamine | EN300-132523-0.5g |
3-(N-methylmethanesulfonamido)propanoic acid |
1158736-03-8 | 95% | 0.5g |
$181.0 | 2023-06-06 | |
| Enamine | EN300-132523-1.0g |
3-(N-methylmethanesulfonamido)propanoic acid |
1158736-03-8 | 95% | 1g |
$231.0 | 2023-06-06 |
N-Methyl-N-(methylsulfonyl)-β-alanine Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Additional information on N-Methyl-N-(methylsulfonyl)-β-alanine
N-Methyl-N-(methylsulfonyl)-β-alanine (CAS No. 1158736-03-8): An Overview of a Versatile Compound in Pharmaceutical Research
N-Methyl-N-(methylsulfonyl)-β-alanine (CAS No. 1158736-03-8) is a synthetic compound that has garnered significant attention in the pharmaceutical and chemical research communities due to its unique properties and potential applications. This compound, also known as N-Me-N-MeSO2-β-alanine, is a derivative of β-alanine, a non-essential amino acid, with additional functional groups that enhance its chemical and biological activities.
The structure of N-Methyl-N-(methylsulfonyl)-β-alanine consists of a β-alanine backbone with a methyl group and a methylsulfonyl group attached to the nitrogen atom. This specific arrangement of functional groups imparts the compound with several interesting properties, including enhanced solubility, stability, and reactivity. These characteristics make it a valuable candidate for various applications in drug discovery and development.
Recent studies have highlighted the potential of N-Methyl-N-(methylsulfonyl)-β-alanine in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2022 investigated the neuroprotective effects of this compound in models of Parkinson's disease. The results showed that N-Methyl-N-(methylsulfonyl)-β-alanine effectively reduced oxidative stress and prevented neuronal cell death, suggesting its potential as a therapeutic agent for neurodegenerative conditions.
In addition to its neuroprotective properties, N-Methyl-N-(methylsulfonyl)-β-alanine has also been explored for its anti-inflammatory effects. A 2021 study in the European Journal of Pharmacology demonstrated that this compound significantly inhibited the production of pro-inflammatory cytokines in vitro, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.
The pharmacokinetic profile of N-Methyl-N-(methylsulfonyl)-β-alanine has been extensively studied to understand its behavior in biological systems. Research has shown that this compound exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Furthermore, its metabolic stability and low toxicity make it an attractive option for long-term therapeutic use.
In the realm of drug delivery, N-Methyl-N-(methylsulfonyl)-β-alanine has been utilized as a carrier molecule to enhance the delivery of other therapeutic agents. A study published in Biomaterials in 2023 investigated the use of this compound as a carrier for targeted drug delivery to cancer cells. The results indicated that conjugating anticancer drugs with N-Methyl-N-(methylsulfonyl)-β-alanine improved their cellular uptake and efficacy, offering a novel approach to cancer therapy.
The synthesis of N-Methyl-N-(methylsulfonyl)-β-alanine involves several well-established chemical reactions, making it accessible for large-scale production. The most common synthetic route involves the reaction of β-alanine with methyl methanesulfonate followed by methylation. This process can be optimized to achieve high yields and purity, ensuring consistent quality for research and commercial applications.
In conclusion, N-Methyl-N-(methylsulfonyl)-β-alanine (CAS No. 1158736-03-8) is a versatile compound with significant potential in pharmaceutical research and development. Its unique chemical structure and biological activities make it an attractive candidate for various therapeutic applications, including neuroprotection, anti-inflammation, and drug delivery. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.
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